Cas no 24043-97-8 (Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate)

• Product Name: Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate
• CAS No: 24043-97-8
• MF: C₁₀H₉NO₂S₂
• MW: 239.31395983696
• MDL: MFCD00107415
• CID: 291321
• PubChem ID: 329774613
• Update Time: 2025-06-22

Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(thiophen-2-yl)thiazole-4-carboxylate
• Ethyl 2-(2-thienyl)-1,3-thiazole-4-carboxylate
• ethyl 2-thiophen-2-yl-1,3-thiazole-4-carboxylate
• 2-(2-Thienyl)-4-carbaethoxy-thiazol
• 2-thiophen-2-yl-thiazole-4-carboxylic acid ethyl ester
• ethyl 2-(2-thienyl)-4-thiazolecarboxylate
• ethyl 2-thiophen-2-ylthiazole-4-carboxylate
• ethylthienylthiazolecarboxylate
• ethyl 2-thiophen-2-yl-1, 3-thiazole-4-carboxylate
• Ethyl 2-(2-thienyl)thiazole-4-carboxylate, 97%, AldrichCPR
• CS-0151682
• 3G-384S
• SY283100
• Maybridge4_004284
• BRD-K36345336-001-01-5
• ZAA04397
• ethyl 2-(thiophen-2-yl)-1,3-thiazole-4-carboxylate
• D94819
• Ethyl 2-(2-thienyl)thiazole-4-carboxylate
• DTXSID80372510
• SCHEMBL5757892
• J-520656
• 4-Thiazolecarboxylic acid, 2-(2-thienyl)-, ethyl ester
• HMS1533C16
• WACGLWUSWZXSBF-UHFFFAOYSA-N
• MFCD00107415
• 24043-97-8
• AKOS005070159
• FT-0680277
• A878040
• Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate

• MDL： MFCD00107415
• Inchi： 1S/C10H9NO2S2/c1-2-13-10(12)7-6-15-9(11-7)8-4-3-5-14-8/h3-6H,2H2,1H3
• InChI Key： WACGLWUSWZXSBF-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1=CC=CS1

Computed Properties

• Exact Mass: 239.00700
• Monoisotopic Mass: 239.00747
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.7

Experimental Properties

• Density: 1.319
• Melting Point: 85-87°C
• Boiling Point: 374.7°Cat760mmHg
• Flash Point: 180.4°C
• Refractive Index: 1.601
• PSA: 95.67000
• LogP: 3.04830
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate

Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate: A Comprehensive Overview

Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate, also known by its CAS number 24043-97-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and applications in drug design. The structure of Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate incorporates a thiazole ring fused with a thiophene moiety, making it a unique scaffold for potential bioactive agents.

The thiazole ring system is a five-membered heterocycle containing one sulfur and one nitrogen atom. In Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate, this ring is further substituted with a thiophene group at the 2-position and an ethoxycarbonyl group at the 4-position. This substitution pattern not only enhances the compound's stability but also contributes to its potential as a lead molecule in medicinal chemistry. Recent studies have highlighted the importance of such heterocyclic compounds in modulating various cellular pathways, particularly those involved in inflammation and oxidative stress.

One of the most notable applications of Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate is its role as an intermediate in the synthesis of bioactive molecules. Researchers have explored its ability to act as a precursor for the development of anti-inflammatory agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammatory processes. This finding underscores the potential of Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate as a starting material for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate has also been investigated for its electronic properties. The presence of the thiophene group introduces aromaticity and conjugation into the molecule, making it an attractive candidate for use in organic electronics. Recent advancements in materials science have explored the use of such compounds in flexible electronics and organic light-emitting diodes (OLEDs). The ability of Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate to act as an electron transport layer material has been validated in several studies, further expanding its utility beyond traditional pharmaceutical applications.

The synthesis of Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. A common approach involves the reaction of an appropriate thiol with an aldehyde or ketone derivative to form the thiazole ring. Subsequent functionalization with the ethoxycarbonyl group is achieved through esterification reactions. Recent optimizations in synthetic protocols have focused on improving yield and reducing reaction times, making this compound more accessible for large-scale production.

From a structural perspective, Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate exhibits interesting stereochemical properties due to the planarity enforced by the aromatic systems. This planarity is crucial for maintaining the compound's electronic properties and bioavailability. Computational studies using density functional theory (DFT) have provided insights into the molecular orbitals and reactivity patterns of this compound, further aiding in its rational design for specific applications.

In conclusion, Ethyl 2-(2-Thienyl)-1,3-Thiazole-4-Carboxylate (CAS No: 24043-97-8) stands out as a versatile compound with promising applications in both pharmacology and materials science. Its unique structure and functional groups make it an ideal candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing both medicinal chemistry and organic electronics.